3-ethyl-2-fluoroaniline
Overview
Description
3-Ethyl-2-fluoroaniline is a chemical compound with the molecular formula C8H10FN . It is used in the synthesis of various larger molecules and has applications in different fields .
Molecular Structure Analysis
The molecular structure of 3-ethyl-2-fluoroaniline consists of a benzene ring with a fluoro group (F) and an ethyl group (C2H5) attached to it . The exact positions of these groups on the benzene ring can vary, leading to different isomers .Scientific Research Applications
- Fluoroquinolones : The quinoline skeleton has been extensively explored for antimalarial drugs. Incorporating fluorine atoms into quinolines enhances their biological activity. Notably, fluoroquinolones (e.g., ciprofloxacin, levofloxacin) exhibit a broad spectrum of antibacterial activity and are widely used in clinical practice .
- Antineoplastic Agents : Some fluorinated quinolines, including Brequinar® analogs, have shown promise in transplantation medicine and the treatment of rheumatic arthritis and psoriasis .
- Pesticides : Fluorinated quinolines find applications in agriculture as components of pesticides. Their unique properties contribute to effective pest control .
- Liquid Crystal Components : Certain fluorinated quinolines serve as building blocks for liquid crystal materials. These compounds play a crucial role in display technologies and other applications .
- Cyanine Dyes : Quinoline-based dyes, including fluorinated derivatives, are used in commercial production. These dyes exhibit interesting optical properties and find applications in various fields .
- Synthetic Intermediates : Researchers use 3-ethyl-2-fluoroaniline as an intermediate in the synthesis of more complex molecules. Its unique reactivity allows for the construction of diverse chemical structures .
Medicinal Chemistry and Drug Development
Agrochemicals and Agriculture
Materials Science and Liquid Crystals
Cyanine Dyes and Colorants
Chemical Synthesis and Intermediates
Safety and Hazards
Future Directions
The use of fluorinated heterocyclic compounds, such as 3-ethyl-2-fluoroaniline, is increasing in various biological activities. This is demonstrated by the increasing number of newly synthesized fluorinated heterocyclic compounds among the FDA-approved drugs . Therefore, the future direction in this field could involve the development of new drugs and other bioactive compounds using 3-ethyl-2-fluoroaniline.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-ethyl-2-fluoroaniline can be achieved through a multi-step process involving the introduction of the ethyl and fluoro groups onto aniline.", "Starting Materials": [ "Aniline", "Ethyl bromide", "Potassium fluoride", "Sodium hydroxide", "Hydrochloric acid", "Sodium nitrite", "Hydrogen peroxide" ], "Reaction": [ "Step 1: Nitration of aniline with nitrous acid to form 3-nitroaniline", "Step 2: Reduction of 3-nitroaniline with hydrogen gas and palladium catalyst to form 3-aminoaniline", "Step 3: Diazotization of 3-aminoaniline with sodium nitrite and hydrochloric acid to form diazonium salt", "Step 4: Reaction of diazonium salt with potassium fluoride to form 3-fluoroaniline", "Step 5: Alkylation of 3-fluoroaniline with ethyl bromide and sodium hydroxide to form 3-ethyl-2-fluoroaniline", "Step 6: Oxidation of 3-ethyl-2-fluoroaniline with hydrogen peroxide and sulfuric acid to form the final product" ] } | |
CAS RN |
1369791-16-1 |
Product Name |
3-ethyl-2-fluoroaniline |
Molecular Formula |
C8H10FN |
Molecular Weight |
139.2 |
Purity |
95 |
Origin of Product |
United States |
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